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Compound of Interest

Compound Name: (1R)-AZD-1480

Cat. No.: B12373945

For Researchers, Scientists, and Drug Development
Professionals

(1R)-AZD-1480 is a potent and selective, ATP-competitive inhibitor of Janus kinase 1 (JAK1)
and JAK2, with IC50 values of 1.3 nM and <0.4 nM, respectively.[1] Its ability to block the
JAK/STAT signaling pathway makes it a valuable tool for investigating cellular processes
regulated by this pathway and for preclinical studies in oncology and immunology.[2][3] This
document provides detailed protocols for the dissolution and application of (1R)-AZD-1480 in
cell culture experiments.

Data Presentation
Solubility of (1R)-AZD-1480

(1R)-AZD-1480 exhibits solubility in several organic solvents suitable for cell culture
applications, with dimethyl sulfoxide (DMSO) being the most common choice for preparing
high-concentration stock solutions. It is important to use fresh, anhydrous DMSO as its
hygroscopic nature can reduce the solubility of the compound.[2]
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Maximum Maximum
Solvent Concentration Concentration Notes
(mg/mL) (mM)

Fresh, anhydrous
DMSO >03.8 ~269 DMSO is
recommended.[2]

Moisture-absorbing

DMSO 70 200.7 DMSO reduces
solubility.[2]
DMSO 34.88 100
Ethanol 34.88 100
Requires sonication
Ethanol 24.57 ~13.1

and warming.

Water <2.56 <7.3 Practically insoluble.

Molecular Weight of (1R)-AZD-1480: 348.77 g/mol

Recommended Working Concentrations

The effective concentration of (1R)-AZD-1480 can vary significantly depending on the cell type
and the specific experimental endpoint. Based on published literature, typical working
concentrations range from the nanomolar to the low micromolar scale. For instance, a
concentration of 5 uM has been shown to induce G2/M arrest and cell death by inhibiting
Aurora kinases.[1][2]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of (1R)-AZD-1480 in DMSO,
a common starting point for most in vitro experiments.[4]

Materials:
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(1R)-AZD-1480 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipette
Procedure:

e Weighing: Accurately weigh a specific amount of (1R)-AZD-1480 powder. For example, to
prepare 1 mL of a 10 mM stock solution, you will need 3.488 mg of the compound (Molecular
Weight = 348.77 g/mol ).

» Dissolution: Add the appropriate volume of anhydrous DMSO to the weighed (1R)-AZD-
1480. For the example above, add 1 mL of DMSO.

» Vortexing: Vortex the solution thoroughly until the compound is completely dissolved. Gentle
warming in a water bath (not exceeding 37°C) can aid dissolution if necessary.

 Aliquoting: Aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 pL) in
sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade
the compound.

o Storage: Store the aliquots at -20°C or -80°C for long-term stability.[1][5]

Preparation of Working Solutions for Cell Treatment

This protocol outlines the dilution of the DMSO stock solution into cell culture medium to
achieve the desired final concentration for treating cells.

Materials:
e 10 mM (1R)-AZD-1480 stock solution in DMSO
e Pre-warmed complete cell culture medium

o Sterile tubes for dilution
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Procedure:

Thawing: Thaw a single aliquot of the 10 mM (1R)-AZD-1480 stock solution at room
temperature.

o Serial Dilution (Recommended): To ensure accuracy, especially for lower concentrations,
perform serial dilutions. For example, to prepare a 1 uM working solution from a 10 mM
stock, you can perform a 1:100 dilution followed by a 1:10 dilution.

 Final Dilution: Directly dilute the stock solution into the pre-warmed cell culture medium to
achieve the final desired concentration. For instance, to make 10 mL of medium with a final
concentration of 1 uM (1R)-AZD-1480, add 1 pL of the 10 mM stock solution.

» Vehicle Control: It is crucial to include a vehicle control in your experiments. This consists of
cell culture medium containing the same final concentration of DMSO as the highest
concentration of (1R)-AZD-1480 used. Typically, the final DMSO concentration should be
kept below 0.5% (v/v) to avoid solvent-induced cellular toxicity.[6]

e Immediate Use: Use the freshly prepared working solutions to treat your cells immediately.

Mandatory Visualization
(1R)-AZD-1480 Signaling Pathway

(1R)-AZD-1480 is a potent inhibitor of the JAK1/2 kinases, which are key components of the
JAK/STAT signaling pathway. This pathway is activated by various cytokines and growth factors
and plays a critical role in cell proliferation, survival, and differentiation.[7][8] Upon cytokine
binding to its receptor, associated JAKs are activated and phosphorylate the receptor, creating
docking sites for STAT proteins. JAKs then phosphorylate the STATSs, leading to their
dimerization, nuclear translocation, and subsequent regulation of target gene expression.[2][3]
(1R)-AZD-1480 exerts its effect by blocking the kinase activity of JAK1 and JAK2, thereby
inhibiting the downstream phosphorylation of STATs and the subsequent signaling cascade.[4]

[9]
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Caption: Mechanism of action of (1R)-AZD-1480 in the JAK/STAT signaling pathway.

Experimental Workflow for Dissolving (1R)-AZD-1480

The following diagram illustrates the key steps for preparing (1R)-AZD-1480 solutions for cell
culture experiments, from the powdered compound to the final working solution.
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Caption: Workflow for the preparation of (1R)-AZD-1480 solutions for cell culture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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